Cas no 17795-25-4 (Alanine,3-(propylsulfinyl)-)

• Product Name: Alanine,3-(propylsulfinyl)-
• CAS No: 17795-25-4
• MF: C₆H₁₃NO₃S
• MW: 179.237320661545
• CID: 122565
• PubChem ID: 350625
• Update Time: 2024-02-27

Alanine,3-(propylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• Alanine,3-(propylsulfinyl)-
• PROPYLCYSTEINE-SULPHOXIDE
• Alanine, 3-(propylsulfinyl)-

• Inchi： 1S/C6H13NO3S/c1-2-3-11(10)4-5(7)6(8)9/h5H,2-4,7H2,1H3,(H,8,9)/t5-,11?/m0/s1
• InChI Key： JZKMSAGUCSIIAH-ITZCMCNPSA-N
• SMILES： C(O)(=O)[C@H](CS(CCC)=O)N

Computed Properties

• Exact Mass: 179.06169
• Monoisotopic Mass: 179.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 99.6Ų

Experimental Properties

• Density: 1.320±0.06 g/cm3(Predicted)
• Boiling Point: 412.7±40.0 °C(Predicted)
• PSA: 80.39
• pka: 1.91±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives L-alpha-amino acids